2-[Diethyl(fluoro)silyl]-N-{3-[diethyl(fluoro)silyl]propyl}propan-1-amine

• CAS No.: 89995-09-5
• Molecular Formula: C14H33F2NSi2
• Molecular Weight: 309.59 g/mol
• IUPAC Name: 2-[diethyl(fluoro)silyl]-N-[3-[diethyl(fluoro)silyl]propyl]propan-1-amine
• InChI: InChI=1S/C14H33F2NSi2/c1-6-18(15,7-2)12-10-11-17-13-14(5)19(16,8-3)9-4/h14,17H,6-13H2,1-5H3
• InChI Key: PFFSEVXYEQCALI-UHFFFAOYSA-N
• Canonical SMILES: CC[Si](CC)(CCCNCC(C)[Si](CC)(CC)F)F

Description

2-[Diethyl(fluoro)silyl]-N-{3-[diethyl(fluoro)silyl]propyl}propan-1-amine is a compound that features silicon-fluorine and silicon-nitrogen bonds

Preparation Methods

The synthesis of 2-[Diethyl(fluoro)silyl]-N-{3-[diethyl(fluoro)silyl]propyl}propan-1-amine typically involves the reaction of diethylfluorosilane with an appropriate amine precursor under controlled conditions. The reaction conditions often include the use of a solvent such as tetrahydrofuran (THF) and a catalyst to facilitate the formation of the silicon-nitrogen bond. Industrial production methods may involve scaling up this reaction using continuous flow reactors to ensure consistent product quality and yield .

Chemical Reactions Analysis

2-[Diethyl(fluoro)silyl]-N-{3-[diethyl(fluoro)silyl]propyl}propan-1-amine can undergo various chemical reactions, including:

Oxidation: The silicon-fluorine bonds can be oxidized using strong oxidizing agents.

Reduction: The compound can be reduced using reducing agents such as lithium aluminum hydride.

Substitution: The fluorine atoms can be substituted with other nucleophiles under appropriate conditions. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and nucleophiles like alkoxides. .

Scientific Research Applications

2-[Diethyl(fluoro)silyl]-N-{3-[diethyl(fluoro)silyl]propyl}propan-1-amine has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of organosilicon compounds.

Biology: The compound can be used in the development of silicon-based biomolecules.

Industry: Used in the production of advanced materials such as silicon-based polymers and coatings

Mechanism of Action

The mechanism of action of 2-[Diethyl(fluoro)silyl]-N-{3-[diethyl(fluoro)silyl]propyl}propan-1-amine involves the interaction of its silicon-fluorine and silicon-nitrogen bonds with various molecular targets. These interactions can lead to the formation of new chemical bonds or the modification of existing ones, depending on the specific conditions and reagents used. The molecular pathways involved in these processes are still under investigation, but they are believed to involve the activation of silicon centers and the subsequent formation of reactive intermediates .

Comparison with Similar Compounds

Similar compounds to 2-[Diethyl(fluoro)silyl]-N-{3-[diethyl(fluoro)silyl]propyl}propan-1-amine include other organosilicon compounds such as:

• Trimethylsilyl chloride
• Triethylsilyl fluoride
• Dimethylsilyl amine These compounds share similar silicon-based structures but differ in their specific substituents and chemical properties. The uniqueness of this compound lies in its combination of diethylfluorosilyl groups and its potential for diverse chemical reactivity .